Cas no 1562214-80-5 (N-(4-Aminocyclohexyl)but-2-enamide)

• Product Name: N-(4-Aminocyclohexyl)but-2-enamide
• CAS No: 1562214-80-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5696726
• PubChem ID: 122358800
• Update Time: 2025-06-07

N-(4-Aminocyclohexyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1562214-80-5
• N-(4-Aminocyclohexyl)but-2-enamide
• N-[(1s,4s)-4-aminocyclohexyl]but-2-enamide
• 2089541-18-2
• EN300-718931
• EN300-377408
• 2-Butenamide, N-(4-aminocyclohexyl)-

• Inchi： 1S/C10H18N2O/c1-2-3-10(13)12-9-6-4-8(11)5-7-9/h2-3,8-9H,4-7,11H2,1H3,(H,12,13)/b3-2+
• InChI Key： QACKVMXAUDQKSM-NSCUHMNNSA-N
• SMILES： O=C(/C=C/C)NC1CCC(CC1)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 359.5±42.0 °C(Predicted)
• pka: 15.03±0.40(Predicted)

Additional information on N-(4-Aminocyclohexyl)but-2-enamide

Professional Introduction to N-(4-Aminocyclohexyl)but-2-enamide (CAS No. 1562214-80-5)

N-(4-Aminocyclohexyl)but-2-enamide, identified by its Chemical Abstracts Service number CAS No. 1562214-80-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexylamine substituent and a but-2-enamide backbone, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound make it a valuable scaffold for further chemical modifications and biological evaluations.

The N-(4-Aminocyclohexyl)but-2-enamide structure presents a versatile platform for medicinal chemists to explore. The presence of both an amine group and an amide linkage offers multiple opportunities for hydrogen bonding interactions, which are crucial for the design of high-affinity ligands. Recent advancements in computational chemistry have enabled the prediction of binding affinities and molecular interactions, allowing researchers to optimize the pharmacokinetic properties of this compound.

In the context of contemporary pharmaceutical research, the synthesis and characterization of N-(4-Aminocyclohexyl)but-2-enamide have been associated with several innovative methodologies. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various functional groups onto the cyclohexyl ring, enhancing the diversity of derivatives that can be generated. These strategies align with the growing trend toward green chemistry, where sustainable synthetic routes are prioritized.

One particularly noteworthy application of this compound is in the field of enzyme inhibition. The amine and amide functionalities provide a suitable framework for designing molecules that can interact with biological targets such as kinases and proteases. Preliminary studies have demonstrated that derivatives of N-(4-Aminocyclohexyl)but-2-enamide exhibit inhibitory activity against certain enzymes implicated in cancer progression. This finding underscores the importance of structural diversity in drug discovery and highlights the potential of this compound as a lead molecule.

The pharmacological profile of N-(4-Aminocyclohexyl)but-2-enamide has also been explored through in vitro and in vivo models. These studies have provided insights into its metabolic stability, solubility, and distribution patterns within biological systems. The cyclohexyl moiety contributes to favorable pharmacokinetic properties by enhancing lipophilicity while minimizing toxicity. Such characteristics are essential for compounds intended for systemic administration.

Furthermore, the synthesis of analogs has been guided by structure-activity relationship (SAR) studies, which have revealed critical determinants of biological activity. Modifications to the amine substituent, such as introducing halogen atoms or heterocyclic rings, have been shown to modulate binding affinity and selectivity. These findings underscore the importance of iterative optimization in drug development pipelines.

The role of computational tools in analyzing the properties of N-(4-Aminocyclohexyl)but-2-enamide cannot be overstated. Molecular docking simulations have been used to predict binding modes with target proteins, providing a rational basis for designing next-generation compounds. Additionally, quantum mechanical calculations have helped elucidate electronic transitions and spectroscopic properties, which are relevant for both synthetic planning and analytical characterization.

In conclusion, N-(4-Aminocyclohexyl)but-2-enamide (CAS No. 1562214-80-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug discovery make it a compelling subject for future studies. As methodologies continue to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.